4-Acetamidophenyl sulfamate
Cat. No. B8360828
M. Wt: 230.24 g/mol
InChI Key: ALXUQOFCHVUEPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05025031
Procedure details
A reaction flask was charged with 43.8 g (0.252 mole) of sulfamic acid phenyl ester; 12.6 g (0.084 mole) of 4-acetamidophenol, 9 ml of pyridine and 150 ml p-dioxane. The solution was heated at 75° C. for 18 hours. The solution was concentrated to a brown oil. The oil was partitioned between 100 ml of methylene chloride and 100 ml of 1.0N sodium bicarbonate. The mixture was refrigerated overnight then filtered to collect 15.8 g of white solid. 1H NMR spectrum indicated pure organic product but contaminated with sodium bicarbonate. The solid was added to 100 ml H2O and the mixture stirred for one hour. The solid was collected and dried to give 8.4 g of solid, mp 180°-181° C.
Identifiers
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REACTION_CXSMILES
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[C:1]1([O:7][S:8](=[O:11])(=[O:10])[NH2:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[C:12]([NH:15]C1C=CC(O)=CC=1)(=[O:14])[CH3:13].N1C=CC=CC=1>O1CCOCC1>[C:12]([NH:15][C:4]1[CH:3]=[CH:2][C:1]([O:7][S:8](=[O:10])(=[O:11])[NH2:9])=[CH:6][CH:5]=1)(=[O:14])[CH3:13]
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Inputs
Step One
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Name
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|
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Quantity
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43.8 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)OS(N)(=O)=O
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Step Two
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Name
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Quantity
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12.6 g
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Type
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reactant
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Smiles
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C(C)(=O)NC1=CC=C(C=C1)O
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Step Three
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Name
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Quantity
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9 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Step Four
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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75 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture stirred for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The solution was concentrated to a brown oil
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CUSTOM
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Type
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CUSTOM
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Details
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The oil was partitioned between 100 ml of methylene chloride and 100 ml of 1.0N sodium bicarbonate
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FILTRATION
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Type
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FILTRATION
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Details
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then filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to collect 15.8 g of white solid
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ADDITION
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Type
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ADDITION
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Details
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The solid was added to 100 ml H2O
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solid was collected
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C)(=O)NC1=CC=C(C=C1)OS(N)(=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 43.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
